Cas no 1341327-85-2 (4-methyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid)

4-Methyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid is a substituted pyrazole derivative with notable applications in organic synthesis and pharmaceutical research. Its structure features a carboxylic acid functional group, enhancing its reactivity as an intermediate in the preparation of heterocyclic compounds. The presence of methyl and isopropyl substituents contributes to its steric and electronic properties, making it useful for modulating molecular interactions in medicinal chemistry. This compound is valued for its potential in developing biologically active molecules, including enzyme inhibitors and agrochemicals. Its stability and well-defined reactivity profile further support its utility in controlled synthetic processes. Proper handling and storage are recommended to maintain its integrity.
4-methyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid structure
1341327-85-2 structure
Product Name:4-methyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid
CAS No:1341327-85-2
MF:C8H12N2O2
MW:168.193081855774
CID:5217530
Update Time:2026-03-06

4-methyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Isopropyl-4-methyl-1H-pyrazole-5-carboxylicacid
    • 3-Isopropyl-4-methyl-1H-pyrazole-5-carboxylic acid
    • 5-Isopropyl-4-methyl-2H-pyrazole-3-carboxylic acid
    • 4-methyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid
    • Inchi: 1S/C8H12N2O2/c1-4(2)6-5(3)7(8(11)12)10-9-6/h4H,1-3H3,(H,9,10)(H,11,12)
    • InChI Key: WFRQPXQEADKDFR-UHFFFAOYSA-N
    • SMILES: OC(C1C(C)=C(C(C)C)NN=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 182
  • XLogP3: 1.6
  • Topological Polar Surface Area: 66

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Additional information on 4-methyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid

4-Methyl-5-(Propan-2-yl)-1H-Pyrazole-3-Carboxylic Acid: A Comprehensive Overview

4-Methyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 1341327-85-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including the development of novel therapeutic agents and the study of biological processes.

The pyrazole scaffold is a well-known heterocyclic structure that has been extensively studied for its diverse biological activities. The presence of the methyl and propan-2-yl substituents in the 4-methyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid molecule imparts specific physicochemical properties that contribute to its bioavailability and pharmacological profile. These substituents can influence the compound's solubility, stability, and interactions with biological targets, making it a valuable candidate for drug discovery and development.

Recent research has highlighted the potential of 4-methyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid in various therapeutic areas. For instance, studies have shown that this compound exhibits anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as arthritis and asthma. The anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory effects, 4-methyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is thought to be mediated through its interaction with viral enzymes or host cell factors essential for viral replication.

The pharmacokinetic properties of 4-methyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid have been studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound reaches its intended target site and maintains therapeutic concentrations over an extended period.

One of the key challenges in drug development is ensuring the safety and efficacy of new compounds. Preclinical studies have evaluated the toxicity profile of 4-methyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid, and results have indicated that it is well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

The synthesis of 4-methyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid has been optimized using various synthetic routes to improve yield and purity. One common approach involves the condensation of a suitable pyrazole precursor with an appropriate carboxylic acid derivative. The choice of reagents and reaction conditions can significantly impact the efficiency of the synthesis process, making it essential to carefully optimize these parameters.

In conclusion, 4-methyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 1341327-85-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential, contributing to advancements in drug discovery and healthcare innovation.

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